Cas no 1806975-13-2 (Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806975-13-2
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4809202
• Update Time: 2025-05-20

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)2-5-6(10(13)14)4-15-7(3-12)9(5)11/h4,10H,2-3H2,1H3
• InChI Key： FAGRTLJZYBUEOF-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=NC=C(C(F)F)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1806975-13-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1806975-13-2, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with bromo, chloromethyl, and difluoromethyl groups, has garnered considerable attention due to its utility in the development of novel therapeutic agents.

The structural features of Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate make it an invaluable building block for medicinal chemists. The presence of a bromo group at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Additionally, the chloromethyl moiety at the 2-position serves as a reactive site for nucleophilic substitution reactions, facilitating the attachment of various pharmacophores. The difluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for drug development.

In recent years, there has been a surge in research focusing on the synthesis and application of pyridine derivatives in drug discovery. Pyridine-based scaffolds are widely recognized for their ability to modulate biological targets effectively. For instance, studies have demonstrated the potential of pyridine derivatives in treating neurological disorders, infectious diseases, and cancer. The compound Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate has been utilized in several research endeavors to develop novel inhibitors and agonists that interact with specific enzymes and receptors.

One notable application of this intermediate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By leveraging the reactive sites on Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate, researchers have been able to design molecules that selectively inhibit aberrant kinase activity. These inhibitors have shown promise in preclinical studies and are being evaluated for their therapeutic potential.

The difluoromethyl group in particular has been a focal point in drug design due to its ability to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This feature has been exploited in the development of antiviral and anticancer agents where maintaining structural integrity under physiological conditions is critical. The compound’s versatility allows for the creation of diverse analogs with tailored properties, enabling fine-tuning of biological activity.

Advances in synthetic methodologies have further enhanced the utility of Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations have not only reduced production costs but also improved yields, making it more accessible for industrial applications.

The integration of computational chemistry and machine learning has also played a pivotal role in optimizing synthetic routes and predicting biological activity. By employing these tools, researchers can rapidly screen large libraries of compounds derived from Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate and identify promising candidates for further development. This approach has accelerated the drug discovery process significantly.

In conclusion, Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1806975-13-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic solutions. As research continues to evolve, this compound is expected to remain at the forefront of drug discovery efforts, contributing to advancements across multiple therapeutic areas.